Cas no 2098086-87-2 (8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride)

• Product Name: 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• CAS No: 2098086-87-2
• MF: C₁₂H₁₉Cl₂N₃
• MW: 276.205360651016
• CID: 5044645
• Update Time: 2025-11-01

8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• 8-pyridin-2-yl-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride

• Inchi： 1S/C12H17N3.2ClH/c13-9-7-10-4-5-11(8-9)15(10)12-3-1-2-6-14-12;;/h1-3,6,9-11H,4-5,7-8,13H2;2*1H
• InChI Key： LGGZSOVEEISICB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CN=2)C2CC(CC1CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 217
• Topological Polar Surface Area: 42.2

Additional information on 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride

Introduction to 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride (CAS No. 2098086-87-2)

8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride (CAS No. 2098086-87-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and pharmacological properties. This compound, also known as 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride, belongs to the class of azabicyclic compounds, which are characterized by their bicyclic ring system containing a nitrogen atom.

The chemical structure of 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride is particularly noteworthy for its potential in drug discovery and development. The presence of the pyridine ring and the azabicyclo[3.2.1]octane scaffold provides a versatile platform for modifying the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of these structural features in modulating receptor binding and cellular responses, making this compound a promising candidate for various therapeutic applications.

In terms of its chemical properties, 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride is a white crystalline solid with a molecular weight of 344.79 g/mol. It is highly soluble in water and organic solvents, which facilitates its use in both laboratory research and pharmaceutical formulations. The compound's stability under various conditions, including pH and temperature, has been extensively studied, ensuring its reliability in different experimental settings.

The pharmacological profile of 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride has been the subject of numerous investigations, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity at specific receptors, such as serotonin (5-HT) receptors and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia. The selective binding to these receptors suggests that 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride could serve as a lead molecule for developing novel therapeutics with improved efficacy and reduced side effects.

Clinical trials involving 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride are currently underway to evaluate its safety and efficacy in treating various neurological disorders. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile in preclinical studies. These findings have paved the way for further clinical development and potential commercialization.

Beyond its applications in CNS disorders, 8-(Pyridin-2-yl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride has also shown potential in other therapeutic areas, such as pain management and inflammatory diseases. The compound's ability to modulate multiple signaling pathways makes it a versatile candidate for addressing complex medical conditions that involve multiple pathophysiological mechanisms.

In conclusion, 8-(Pyridin-2-y l)-8 -aza bicy clo [ 3 . 2 . 1 ] oct an - 3 - amine di hydro chloride (CAS No. 2098086 - 87 - 2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising pharmacological properties, positions it as a valuable tool for drug discovery and development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical treatments for various diseases.